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For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibacterial agent 191, also identified as compound 11a, is a novel, potent semi-synthetic
antibiotic belonging to the 14-membered 2-fluoro ketolide class.[1] Ketolides are a subclass of
macrolide antibiotics designed to overcome bacterial resistance to older macrolides. The
introduction of a fluorine atom at the C2 position and structural modifications at the C11
position of the macrolide ring are key features of this new series of compounds, contributing to
their enhanced antibacterial profile and metabolic stability.[2][3] This technical guide provides a
comprehensive overview of the available information on the synthesis and chemical properties
of Antibacterial agent 191, based on the current scientific literature.

Chemical Properties

A summary of the known chemical properties of Antibacterial agent 191 is presented in Table
1.

Table 1: Chemical Properties of Antibacterial Agent 191 (Compound 11a)
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Property

Data

Reference

Chemical Name

(3aS,4R,7R,9R,10R,11R,13R,
15R,15aR)-4-ethyl-
3a,7,9,11,13,15-hexamethyl-
10-(((2S,3R,4S,6R)-4-
(dimethylamino)-3-hydroxy-6-
methyltetrahydro-2H-pyran-2-
yloxy)-2-fluoro-11-(2-(m-
tolylamino)ethoxy)-9-(2-
oxopropoxy)octahydro-2H-
oxacyclotetradecino[4,3-
dJoxazole-
2,6,8,14(1H,7H,9H,15aH)-

tetraone

MedchemExpress

Molecular Formula

C49H76FN3013

MedchemExpress

Molecular Weight

946.14 g/mol

MedchemExpress

Appearance

Solid

Implied from synthesis

Metabolic Stability

Preferable metabolic stability in

human liver microsomes

[2](3]

Note: Detailed physicochemical properties such as solubility, pKa, and melting point are not

available in the reviewed literature.

Synthesis of Antibacterial Agent 191

The synthesis of Antibacterial agent 191 (compound 11a) is part of a broader synthetic

scheme for novel C11-substituted 14-membered 2-fluoro ketolides. The general approach

involves the semi-synthesis from a known macrolide precursor.

Experimental Workflow

The synthesis of this class of compounds generally follows a multi-step process which can be

conceptually outlined as follows. This diagram represents a logical flow of a typical semi-

synthetic route for such complex molecules.
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Caption: Generalized synthetic workflow for 2-fluoro ketolides.

Experimental Protocols
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While the full, detailed experimental protocol for the synthesis of Antibacterial agent 191 is
contained within proprietary research, the general steps, based on the synthesis of similar 2-
fluoro ketolides, are as follows.

Step 1: Fluorination of the Macrolide Core The initial step involves the selective fluorination at
the C2 position of a suitable macrolide starting material. This is a critical step that enhances the
compound's activity against certain resistant bacterial strains.

Step 2: Oxidation to the Ketolide The 3-hydroxyl group of the macrolide is oxidized to a ketone,
a defining feature of the ketolide class. This modification is known to improve the acid stability
and reduce the induction of resistance.

Step 3: Functionalization of the C11/C12-diol The C11 and C12 hydroxyl groups are typically
converted into a cyclic carbamate or a similar reactive intermediate. This sets the stage for the
introduction of the desired side chain.

Step 4: Introduction of the C11 Side Chain The key C11 side chain is introduced by reacting
the intermediate from the previous step with a suitable amine or other nucleophile. For
Antibacterial agent 191, this involves the introduction of a substituted carbamate group.

Step 5: Final Deprotection and Purification Any protecting groups used during the synthesis are
removed, and the final product, Antibacterial agent 191, is purified using chromatographic
techniques to yield the desired compound.

Mechanism of Action

The mechanism of action for ketolides, including presumably Antibacterial agent 191, involves
the inhibition of bacterial protein synthesis. They bind to the 50S ribosomal subunit, preventing
the formation of functional proteins, which is essential for bacterial growth and replication.
Molecular docking studies of similar compounds suggest that the C11 side chain can form
additional hydrogen bonds with the ribosome, potentially explaining the enhanced activity
against resistant strains.[2]

Signaling Pathway Diagram

The following diagram illustrates the general mechanism of action for ketolide antibiotics at the
bacterial ribosome.
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Caption: Inhibition of bacterial protein synthesis by ketolides.

Conclusion

Antibacterial agent 191 represents a promising development in the search for new antibiotics
to combat drug-resistant bacteria. Its unique structural features, particularly the C2-fluoro group
and the C11 side chain, contribute to its potent activity and favorable metabolic profile. Further
research, including detailed in vivo studies and clinical trials, will be necessary to fully elucidate
its therapeutic potential. The synthetic pathways and mechanisms of action outlined in this
guide provide a foundational understanding for researchers and drug development
professionals working in the field of antibacterial drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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